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Compound of Interest

Compound Name: 2,6-Dimethoxyisonicotinaldehyde

Cat. No.: B1587378 Get Quote

Compound Identification and Physicochemical
Characteristics
A precise understanding of a compound's identity and physical properties is the foundation of a

robust safety assessment.

Synonyms and Identifiers:

IUPAC Name: 2,6-dimethoxypyridine-4-carbaldehyde[1]

Common Synonyms: 2,6-Dimethoxypyridine-4-carboxaldehyde[1]

CAS Number: 52606-01-6[1]

Molecular Formula: C₈H₉NO₃[1]

Property Value Source

Molecular Weight 167.16 g/mol [1]

Appearance Solid (form may vary) General knowledge

InChIKey
VVFYKYAJHFLXGP-

UHFFFAOYSA-N
[1]
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The presence of the aldehyde group suggests potential reactivity and the capacity to act as an

irritant, a common characteristic of short-chain aldehydes. The dimethoxy-substituted pyridine

ring influences its solubility and metabolic profile, but a comprehensive toxicological profile is

not yet fully established.

Globally Harmonized System (GHS) Hazard
Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. According to notifications made to the European Chemicals

Agency (ECHA), 2,6-Dimethoxyisonicotinaldehyde is classified as follows.[1]

GHS Classification Details

Pictogram Irritant

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[1]H319: Causes

serious eye irritation.[1]H335: May cause

respiratory irritation.[1]

Hazard Classes

Skin Irritation (Category 2)[1]Serious Eye

Irritation (Category 2A)[1]Specific Target Organ

Toxicity – Single Exposure (Category 3),

Respiratory Tract Irritation[1]

This classification firmly places the compound in a category requiring diligent adherence to

safety protocols to prevent contact with skin, eyes, and the respiratory system. The causality

stems from the aldehyde's reactivity, which can lead to localized inflammation and irritation

upon contact with mucosal tissues and skin.

Laboratory Risk Assessment: A Dynamic Workflow
A static checklist is insufficient for ensuring safety. A dynamic risk assessment should precede

any new experimental protocol involving 2,6-Dimethoxyisonicotinaldehyde. The objective is

to identify potential exposure scenarios and implement tailored control measures.
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Phase 1: Pre-Experiment Planning

Phase 2: Implementing Controls

Phase 3: Emergency Preparedness

Review GHS Data
(H315, H319, H335)

Analyze Experimental Protocol
(Scale, Duration, Physical Form)

Assess Exposure Potential
(Weighing, Dissolving, Reaction)

Engineering Controls
(Fume Hood Required)

Identify Hazards

Administrative Controls
(SOPs, Training Records)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Locate Safety Equipment
(Eyewash, Shower, Spill Kit)

Prepare for Work

Review First Aid Procedures
(Skin, Eye, Inhalation)

Proceed with Experiment

Start Risk Assessment
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Caption: A workflow for conducting a risk assessment before handling 2,6-
Dimethoxyisonicotinaldehyde.

Safe Handling and Engineering Controls
The principle of "as low as reasonably practicable" (ALARP) should guide all handling

procedures to minimize exposure.

Ventilation: All manipulations of solid 2,6-Dimethoxyisonicotinaldehyde and its solutions must

be conducted within a certified chemical fume hood.[2][3] This is the primary engineering

control to mitigate the risk of respiratory irritation (H335) by capturing dust and vapors at the

source.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.[4]

Eye and Face Protection: Safety goggles that provide a complete seal around the eyes are

required to protect against splashes and airborne particles, directly addressing the H319

"Causes serious eye irritation" hazard.[5][6][7] A face shield should be worn over goggles

during procedures with a high splash potential.[5]

Skin Protection: A standard laboratory coat must be worn and kept buttoned.[2]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are essential.[7][8]

Gloves must be inspected for integrity before each use. The causality behind this

requirement is to prevent direct contact that would lead to skin irritation (H315). Proper glove

removal technique (without touching the outer surface) is critical to avoid cross-

contamination.

Storage and Stability
Proper storage is crucial for maintaining the compound's integrity and preventing the formation

of potentially more hazardous degradation products.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[2][7][8][9] The storage area should be away from heat and direct sunlight.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1587378?utm_src=pdf-body
https://www.benchchem.com/product/b1587378?utm_src=pdf-body
https://www.benchchem.com/product/b1587378?utm_src=pdf-body
https://pdf.benchchem.com/12386/Storage_and_handling_recommendations_for_2_6_Dimethoxyphenol_d6.pdf
https://pdf.benchchem.com/1360/An_In_depth_Technical_Guide_to_the_Safe_Handling_and_Storage_of_2_6_Dimethoxytoluene.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.echemi.com/sds/26-dimethoxyphenol-pid_Rock36469.html
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://pdf.benchchem.com/12386/Storage_and_handling_recommendations_for_2_6_Dimethoxyphenol_d6.pdf
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-286634.pdf
https://pdf.benchchem.com/12386/Storage_and_handling_recommendations_for_2_6_Dimethoxyphenol_d6.pdf
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-286634.pdf
https://www.fishersci.com/store/msds?partNumber=AC115590250&productDescription=2%2C6-DIMETHOXYPHENOL%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-286634.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Based on the reactivity of similar aldehyde compounds, avoid

storage near strong oxidizing agents and strong bases.[7][10] Contact with these substances

could lead to vigorous or exothermic reactions.

Emergency Procedures: A Self-Validating System
In the event of an exposure or spill, a rapid and correct response is critical. All personnel must

be familiar with these protocols and the location of safety equipment.

First Aid Measures:

Inhalation: Immediately move the affected person to fresh air.[8][11][12] If breathing is

difficult or irritation persists, seek immediate medical attention.[8][9][11]

Skin Contact: Immediately remove all contaminated clothing.[12][13] Wash the affected skin

area thoroughly with soap and plenty of water for at least 15 minutes.[7][8][11] If skin

irritation develops or persists, seek medical attention.[8]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[7][8][9][14] Remove contact lenses

if present and easy to do.[7][14] Seek immediate medical attention.[7][8][9]

Ingestion: Do NOT induce vomiting.[8][11][14] Rinse the mouth with water.[8][11] Seek

immediate medical attention.[8][14]

Accidental Release Measures (Spills):

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.[7][8][13]

Carefully sweep or scoop up the solid material and place it into a suitable, labeled, and

sealed container for hazardous waste disposal.[7][8][13]

Wash the spill site thoroughly after material pickup is complete.[8]
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][11]

Specific Hazards: Combustion may produce toxic gases, including carbon oxides and

nitrogen oxides.[7]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[7][11][13]

Disposal Considerations
All waste containing 2,6-Dimethoxyisonicotinaldehyde, including empty containers and

contaminated materials (e.g., gloves, paper towels), must be disposed of as hazardous

chemical waste.[7] Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of this material down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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